Cas no 2765271-71-2 (4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 2765271-71-2
• MF: C₇H₅BrFN₃
• MW: 230.037103414536
• CID: 6795587
• PubChem ID: 170992503
• Update Time: 2025-07-19

4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2765271-71-2
• DB-380764
• 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C7H5BrFN3/c1-3-6(9)5(8)4-2-10-12-7(4)11-3/h2H,1H3,(H,10,11,12)
• InChI Key： PBAWPZCCVYFWNO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)N=C2C=1C=NN2)F

Computed Properties

• Exact Mass: 228.96509g/mol
• Monoisotopic Mass: 228.96509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine

4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 2765271-71-2): A Versatile Scaffold in Modern Medicinal Chemistry

4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine, identified by its CAS number 2765271-71-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This bicyclic molecule consists of a pyrazolo[3,4-b]pyridine core, which is a fused system of a pyrazole ring and a pyridine ring, further functionalized with bromo, fluoro, and methyl substituents. These structural elements not only contribute to its distinct chemical properties but also make it a valuable scaffold for the development of novel therapeutic agents.

The< strong>pyrazolo[3,4-b]pyridine scaffold is known for its versatility in drug design, owing to its ability to interact with various biological targets. The presence of the bromo and fluoro groups introduces additional reactivity and modularity, allowing for further derivatization and optimization. In recent years, there has been a growing interest in exploring the pharmacological potential of this compound class, particularly in the context of oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways. For instance, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on tyrosine kinases, making them promising candidates for the treatment of cancers driven by aberrant tyrosine kinase activity.

The< strong>fluorosubstituent in particular has been extensively studied for its ability to enhance metabolic stability and binding affinity. Fluorinated aromatic compounds are frequently incorporated into drug molecules to improve their pharmacokinetic properties. In the case of 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine, the fluoro group at the 5-position contributes to its overall efficacy by influencing both electronic and steric properties of the molecule.

In addition to its applications in oncology, 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine has shown promise in other therapeutic areas. For example, recent studies have highlighted its potential as a modulator of inflammatory pathways. The compound has been found to interact with specific receptors and enzymes involved in inflammation, suggesting that it could be used to develop treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>methylgroup at the 6-position of the pyrazolo[3,4-b]pyridine core also plays a crucial role in determining the biological activity of this compound. This substituent can influence both lipophilicity and binding affinity, making it an important factor in drug design. By strategically modifying or replacing this methyl group with other functional groups, chemists can fine-tune the pharmacological properties of derivatives derived from 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine.

The< strong>bromosubstituent provides another layer of complexity and utility. Bromo groups are commonly used in medicinal chemistry due to their reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse molecular fragments at specific positions on the scaffold, enabling the creation of libraries of compounds for high-throughput screening.

The synthesis of< strong>4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of appropriately substituted pyrazole derivatives with amidines or hydrazides followed by cyclization steps. The introduction of bromo and fluoro groups can be achieved through halogenation reactions or by using fluorinated building blocks.

In conclusion,< strong>4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine(CAS No. 2765271-71-2) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. As research continues to uncover new therapeutic applications for this class of compounds, 4-Bromo-5-fluoro-6-methyl-1H-pyrazolo[3,4-b]pyridine is poised to play an increasingly important role in the development of next-generation pharmaceuticals.